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Compound of Interest

Compound Name: Jps016 (tfa)

Cat. No.: B15139093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of Jps016 (TFA), a potent proteolysis targeting chimera (PROTAC) designed to

degrade Class I histone deacetylases (HDACs). Adherence to these guidelines is crucial for

ensuring the stability, activity, and reproducibility of experimental results.

Introduction to Jps016 (TFA)
Jps016 is a benzamide-based PROTAC that recruits the Von Hippel-Lindau (VHL) E3 ubiquitin

ligase to induce the degradation of HDAC1 and HDAC2.[1][2][3] This targeted protein

degradation leads to downstream effects such as the induction of apoptosis and cell cycle

arrest in cancer cells.[1][2][4][5] The trifluoroacetate (TFA) salt form is often used in research

settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Jps016 (TFA) is provided in the

table below.
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Property Value Reference

Molecular Formula C50H64F3N7O10S [1]

Molecular Weight 1012.14 g/mol [1]

Appearance Off-white to light yellow solid [3]

Purity ≥97%

Stock Solution Preparation
Solubility
Jps016 (TFA) is highly soluble in dimethyl sulfoxide (DMSO).[1]

Solvent Concentration Notes Reference

DMSO
100 mg/mL (98.80

mM)

Ultrasonic assistance

may be required. Use

freshly opened,

anhydrous DMSO as

the compound is

hygroscopic.

[1][3]

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution. Adjustments can be made

for different desired concentrations using the provided tables.

Materials:

Jps016 (TFA) solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated micropipettes and sterile, filtered pipette tips
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Vortex mixer

Ultrasonic bath

Procedure:

Aliquoting: Allow the vial of Jps016 (TFA) to equilibrate to room temperature before opening

to prevent condensation.

Weighing: Accurately weigh the desired amount of Jps016 (TFA) solid in a sterile vial. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 10.12 mg of Jps016 (TFA).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

Jps016 (TFA) solid. To prepare a 10 mM solution, for every 1 mg of Jps016 (TFA), add 98.8

µL of DMSO.[1]

Dissolution: Vortex the solution thoroughly. If the solid does not fully dissolve, sonicate the

vial in an ultrasonic bath for a short period. To aid dissolution, the tube may be warmed to

37°C.[1]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Stock Solution Dilution Table
The following table provides the required volume of solvent to prepare stock solutions of

different concentrations.[1][3]
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Desired Concentration Mass of Jps016 (TFA) Volume of DMSO to Add

1 mM 1 mg 988 µL

5 mg 4.94 mL

10 mg 9.88 mL

5 mM 1 mg 197.6 µL

5 mg 988 µL

10 mg 1.98 mL

10 mM 1 mg 98.8 µL

5 mg 494 µL

10 mg 988 µL

Storage and Stability
Proper storage is critical to maintain the integrity of Jps016 (TFA) stock solutions.

Storage
Temperature

Shelf Life Recommendations Reference

-20°C 1 month
Protect from light and

store under nitrogen.
[1][3]

-80°C 6 months

Protect from light and

store under nitrogen.

This is the

recommended

temperature for long-

term storage.

[1][3]

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution into single-use volumes

is highly recommended to prevent degradation.[3]
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Protect from Light: Jps016 (TFA) is light-sensitive and should be stored in amber or foil-

wrapped vials.[1][3]

Inert Atmosphere: For optimal stability, storing the compound under a nitrogen atmosphere is

advised.[1][3]

Mechanism of Action and Signaling Pathways
Jps016 functions as a PROTAC by forming a ternary complex between the target protein

(HDAC1/2) and the VHL E3 ubiquitin ligase, leading to the ubiquitination and subsequent

proteasomal degradation of the target.[4][5] This degradation of HDAC1/2 results in

downstream cellular effects, including the induction of apoptosis and cell cycle arrest.[1][4][5]

The activity of Jps016 has also been linked to transcriptional changes in the AKT/mTOR

signaling pathway.[6]
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Fig. 1: Jps016 Mechanism of Action.
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Fig. 2: Stock Solution Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

